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Compound of Interest

3-Chloro-5-hydroxy-4-
Compound Name:

methoxybenzaldehyde
CAS No.: 54246-06-9
Cat. No.: B3178411

Get Quote

\ J

CAS Number: 54246-06-9 Formula: CsH7ClOs Synonyms: 3-chloro-5-hydroxy-p-
anisaldehyde[1]

Executive Safety Summary

Status:WARNING — Air Sensitive / Irritant Immediate Action: Store at 2—8°C under an inert
atmosphere (Nitrogen or Argon).

This guide defines the safety architecture for handling 3-Chloro-5-hydroxy-4-
methoxybenzaldehyde. Unlike generic benzaldehydes, this compound combines halogenated
and phenolic motifs, increasing its susceptibility to oxidation (forming the corresponding
benzoic acid) and potential for skin/mucous membrane irritation.[1]

Critical Hazards:

» Acute Toxicity (Oral): Harmful if swallowed (H302).[1][2][3]
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e Irritation: Causes skin irritation (H315) and serious eye irritation (H319).[1][2][4]

» Reactivity: Air-sensitive; rapid oxidation degrades purity and generates acidic byproducts.[1]

PPE Selection Strategy

The following PPE standards are non-negotiable for handling this compound in pure solid form.
If in solution, the solvent's breakthrough time dictates glove selection.

Protection Zone Recommended Equipment  Technical Rationale

Provides adequate barrier

against solid particulates.[1]
Hand Protection Nitrile Rubber (0.11 mm min) Note: If dissolved in DCM or

Chloroform, upgrade to PVA or

Viton gloves immediately.[1]

Tightly fitting goggles (ANSI
Z87.[1]1) are required to

Eye Protection Chemical Safety Goggles prevent contact with fine dust
or accidental splashes during

hydrolysis.[1]

Required if weighing outside a

fume hood.[1] The fine powder

Respiratory N95 / P2 Respirator o
can irritate the upper
respiratory tract (H335).[1]
Standard splash protection.[1]
Ensure cuffs are tucked into
Body Defense Lab Coat (Cotton/Poly)

gloves to prevent wrist

exposure.[1]

PPE Decision Logic (Diagram)
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Handling 3-Chloro-5-hydroxy-4-methoxybenzaldehyde

Physical State?

Solid / Powder In Solution

Standard PPE:

Nitrile Gloves + Safety Glasses Check Solvent Type
+ Fume Hood

Halogenated (DCM, CHCI3) Polar (MeOH, DMSO)

REQUIRED: Viton/PVA Gloves
(Nitrile degrades in <5 min)

Standard Nitrile Gloves OK

Click to download full resolution via product page

Caption: PPE selection logic based on physical state and solvent compatibility.[1]

Operational Handling Protocols
A. Receiving & Storage (Cold Chain)

Upon receipt, do not store on the general chemical shelf.

» Inspect: Verify the bottle seal is intact. If the solid appears yellow/brown and sticky,
significant oxidation has occurred.[1]

o Preserve: Purge the headspace with Nitrogen or Argon before resealing.[1]
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o Store: Place in a secondary container with desiccant and store at 2—8°C.

B. Weighing & Transfer (The "Static" Risk)

This solid can be electrostatic.[1] Use the following workflow to prevent dispersal:

Engineering Control: Perform all weighing inside a Chemical Fume Hood.

Anti-Static Measure: Use an anti-static gun or wipe the spatula with an anti-static cloth
before dipping into the bottle.[1]

Transfer: Do not pour from the bottle. Use a clean, dry spatula to transfer into a tared vial.[1]

Reseal Immediately: Limit air exposure to <2 minutes to prevent surface oxidation.[1]

C. Reaction Setup
 Solubility: Soluble in Methanol, DMSO, and DCM.[1]

» Addition: Add the solid to the solvent, not vice-versa, to minimize splashing.[1]

« Inertion: For sensitive coupling reactions (e.g., reductive amination), cycle the reaction
vessel (Vacuum/N2) 3 times before adding the solvent to ensure the aldehyde remains
active.[1]

Emergency Response & Disposal
Spill Cleanup Procedure
e Minor Spill (Solid):

o

Do not dry sweep (creates dust).[1]

[¢]

Cover with a wet paper towel (water or ethanol) to dampen.[1]

o

Scoop into a sealable bag.

[e]

Clean surface with 1M NaOH (neutralizes any acidic oxidation byproducts) followed by
water.[1]
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e Major Spill (Solution):
o Evacuate the immediate area.[1][4][5]
o Absorb with vermiculite or sand.[1]

o Dispose of as hazardous chemical waste.[1]

First Aid

e Eye Contact: Rinse cautiously with water for 15 minutes.[1][4][6] Lift eyelids.[1][3] Seek
medical attention if redness persists.

o Skin Contact: Wash with soap and water.[1][3][4][6][7] Remove contaminated clothing.[1][3]
[S1[6]71[8]

¢ Inhalation: Move to fresh air. If breathing is difficult, administer oxygen.[1]

Disposal

» Waste Stream: Halogenated Organic Waste.[1]

e Protocol: Dissolve solid waste in a combustible solvent (e.g., Acetone) before placing it in the
waste container.[1] Do not dispose of down the drain.

Safe Handling Workflow Di
Storage: 4°C + N2 30 mins WD 9 [T Te'?"’ Ope e Hood Weigh & Transfer Immediate BlioelcarpacelC2) Return to Cold Storage
(Prevent Condensation) & Reseal

Click to download full resolution via product page

Caption: Step-by-step workflow to maintain chemical integrity and safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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